Cas no 191476-56-9 (2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-)

2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl- structure
191476-56-9 structure
Product Name:2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-
CAS No:191476-56-9
MF:C9H14N2O2
MW:182.219662189484
CID:116010
PubChem ID:45099831
Update Time:2025-04-18

2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-
    • 1-(CYCLOPROPYLMETHYL)-4-METHYLPIPERAZINE-2,5-DIONE
    • 2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-(9CI)
    • 191476-56-9
    • DTXSID50668159
    • Inchi: 1S/C9H14N2O2/c1-10-5-9(13)11(6-8(10)12)4-7-2-3-7/h7H,2-6H2,1H3
    • InChI Key: XOQOJLKQDAOAOC-UHFFFAOYSA-N
    • SMILES: O=C1CN(C)C(CN1CC1CC1)=O

Computed Properties

  • Exact Mass: 182.10562
  • Monoisotopic Mass: 182.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.2
  • Topological Polar Surface Area: 40.6A^2

Experimental Properties

  • PSA: 40.62

2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl- Related Literature

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